7-(2-hydroxy-2-phenylethyl)-1,3-dimethyl-8-(pyrrolidin-1-yl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-(2-hydroxy-2-phenylethyl)-1,3-dimethyl-8-pyrrolidin-1-ylpurine-2,6-dione
• InChI: InChI=1S/C19H23N5O3/c1-21-16-15(17(26)22(2)19(21)27)24(18(20-16)23-10-6-7-11-23)12-14(25)13-8-4-3-5-9-13/h3-5,8-9,14,25H,6-7,10-12H2,1-2H3
• InChI Key: YSLPFKYDRHVIMA-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)N3CCCC3)CC(C4=CC=CC=C4)O
• Molecular Formula: C19H23N5O3
• Molecular Weight: 369.4 g/mol

Description

7-(2-hydroxy-2-phenylethyl)-1,3-dimethyl-8-(pyrrolidin-1-yl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C19H23N5O3 and its molecular weight is 369.425. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of complex organic molecules like "7-(2-hydroxy-2-phenylethyl)-1,3-dimethyl-8-(pyrrolidin-1-yl)-1H-purine-2,6(3H,7H)-dione" often involves multi-step reactions, including condensation, allylic hydroxylation, and oxidation processes. For example, the synthesis of fused pyrrole derivatives through domino condensation of enamines and arylglyoxals, followed by annulation and allylic hydroxylation, demonstrates the intricate methods used in creating compounds with similar structures (Maity & Pramanik, 2013). Furthermore, the creation of photoluminescent conjugated polymers incorporating similar molecular units signifies the potential for these compounds in electronic applications due to their high photochemical stability and strong photoluminescence properties (Beyerlein & Tieke, 2000).

Biological Activity

Compounds with structures analogous to "7-(2-hydroxy-2-phenylethyl)-1,3-dimethyl-8-(pyrrolidin-1-yl)-1H-purine-2,6(3H,7H)-dione" have been evaluated for their biological activities, including their potential as analgesic agents. For instance, the study of new 8-methoxy-1,3-dimethyl-2,6-dioxo-purin-7-yl derivatives with terminal carboxylic, ester, or amide moieties revealed significant analgesic activity, highlighting the therapeutic potential of these compounds (Zygmunt et al., 2015).

Photophysical Properties

The photophysical properties of pyrrolo[3,4-c]pyrrole derivatives, which share structural similarities with the compound , are of particular interest for applications in optoelectronics and photovoltaics. Studies on conjugated polymers containing these units have shown promising results for their use in polymer solar cells due to their high conductivity, electron mobility, and the ability to facilitate electron extraction and decrease exciton recombination, enhancing device performance (Hu et al., 2015).